![molecular formula C19H20N4O4 B5178052 N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]carbonyl}phenyl)acetamide](/img/structure/B5178052.png)
N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]carbonyl}phenyl)acetamide
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Overview
Description
“N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]carbonyl}phenyl)acetamide” is a chemical compound with the linear formula C19H20N4O4 . It has a molecular weight of 368.396 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]carbonyl}phenyl)acetamide” is based on its linear formula C19H20N4O4 . For a more detailed analysis, you may need to refer to a specialized database or software that can provide a 3D molecular structure.Physical And Chemical Properties Analysis
“N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]carbonyl}phenyl)acetamide” has a molecular weight of 368.396 . For a comprehensive analysis of its physical and chemical properties, you may need to refer to a specialized database or software that can provide such information.Scientific Research Applications
Antimicrobial Activity
The compound has been studied for its potential antimicrobial activity . The antimicrobial activity results revealed that similar compounds have promising antimicrobial activity .
Anticancer Activity
The compound has also been investigated for its anticancer activity . Anticancer screening results indicated that similar compounds were found to be the most active ones against breast cancer cell line .
Molecular Docking Studies
Molecular docking studies have been carried out to study the binding mode of active compounds with receptor . These studies demonstrated that similar compounds displayed good docking score within binding pocket of the selected PDB ID and has the potential to be used as lead compounds for rational drug designing .
Synthesis of Derivatives
The compound has been used in the synthesis of new derivatives . The second step involves hydrolysis of N - [4- (4-nitrophenoxy)phenyl]acetamide with hydrochloric acid in methanol .
Precursor for Other Compounds
The compound has been used as a precursor for the corresponding 4-thiomorpholinoaniline, which is a useful building block in medicinal chemistry .
Structural Characterization
The crystal and molecular structures of the title compound have been described . This structural characterization is important for understanding the properties and potential applications of the compound .
Future Directions
The future directions of research on “N-(4-{[4-(4-nitrophenyl)-1-piperazinyl]carbonyl}phenyl)acetamide” could involve further exploration of its potential antimicrobial and anticancer activities, as well as its mechanism of action . Additionally, more research could be done to understand its synthesis and chemical reactions.
properties
IUPAC Name |
N-[4-[4-(4-nitrophenyl)piperazine-1-carbonyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O4/c1-14(24)20-16-4-2-15(3-5-16)19(25)22-12-10-21(11-13-22)17-6-8-18(9-7-17)23(26)27/h2-9H,10-13H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDAMLHABHJOJCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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